3-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)phenyl 3-nitrobenzoate

• IUPAC Name: [3-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)phenyl] 3-nitrobenzoate
• InChI: InChI=1S/C22H16N2O6/c25-20-18-12-7-8-13(9-12)19(18)21(26)23(20)15-4-2-6-17(11-15)30-22(27)14-3-1-5-16(10-14)24(28)29/h1-8,10-13,18-19H,9H2
• InChI Key: JTDISTKAIXMLIC-UHFFFAOYSA-N
• Canonical SMILES: C1C2C=CC1C3C2C(=O)N(C3=O)C4=CC(=CC=C4)OC(=O)C5=CC(=CC=C5)[N+](=O)[O-]
• Molecular Formula: C22H16N2O6
• Molecular Weight: 404.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves reactions between carboxylic acids and derivatives with p-nitrophenyl azide, showcasing the significant involvement of the carboxy group in forming the aziridine ring through an intermolecular process. The structures of synthesized compounds are typically confirmed using spectroscopic methods like IR and NMR spectra (Kas’yan et al., 2005).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated through various techniques, including X-ray crystallography. These studies reveal detailed insights into the relative configuration, crystal packing, and intermolecular interactions, contributing to a comprehensive understanding of the compound's structural characteristics (Kitano et al., 1982).

Chemical Reactions and Properties

Chemical reactions involving similar compounds include the formation of aziridine rings, elucidating the role of carboxy groups and the intermolecular nature of these processes. The reactions offer insights into the compound's reactivity and potential for forming diverse structures with distinct chemical properties (Tarabara et al., 2009).

Physical Properties Analysis

Physical properties, such as crystal structure and phase behavior, are crucial for understanding the compound's behavior under different conditions. X-ray diffraction and microscopy studies provide valuable information on crystallinity, molecular alignment, and phase transitions, offering a deeper understanding of the compound's physical characteristics (Sugiura et al., 1991).

Scientific Research Applications

Synthesis and Structural Analysis

Researchers have synthesized derivatives of 4-azatricyclo[5.2.1.02,6]dec-8-ene, including reactions with various benzoyl and nitrobenzoyl chlorides, followed by epoxidation. These processes have been thoroughly characterized through IR, 1H and 13C NMR spectroscopy, and mass spectrometry, showcasing their potential in synthetic organic chemistry and material science for generating complex tricyclic amides with specific structural and electronic properties (Kas’yan et al., 2005).

Photolytic and Pyrolytic Transformations

The study of photolytic and pyrolytic transformations of aryl azides, including nitrophenyl derivatives, has provided insights into the rates and mechanisms of these reactions. These findings are crucial for understanding the stability and reactivity of nitrobenzoate derivatives under various conditions, which is essential for their application in synthetic pathways and material degradation studies (Dyall & Karpa, 1988).

Charge-Transfer Processes

Research into the charge-transfer processes in complexes containing nitrobenzoate reveals the intricacies of electron transfer mechanisms. These studies are pivotal for designing and understanding the behavior of molecular systems in electronics and photovoltaics, where efficient charge transfer is crucial (Féliz & Ferraudi, 1998).

Luminescence Sensitization

Compounds derived from thiophenyl-derivatized nitrobenzoato have been evaluated as sensitizers for Eu(III) and Tb(III) luminescence. These findings contribute significantly to the development of materials with potential applications in lighting and display technologies, highlighting the role of nitrobenzoate derivatives in enhancing the efficiency of luminescent devices (Viswanathan & Bettencourt-Dias, 2006).

Photoconductivity and Nonlinear Optical Properties

A novel polyazomethine synthesized from a reaction involving a nitrobenzene derivative exhibited high photoconductivity and second-order optical nonlinearity. This research opens new avenues in the development of materials for optoelectronic applications, such as photovoltaic cells and optical switches, underscoring the significance of nitrobenzoate derivatives in advanced material sciences (Suh & Shim, 2000).